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Compound of Interest

Compound Name: 1,3-Di-tert-butylbenzene

Cat. No.: B094130

Proper disposal of 1,3-Di-tert-butylbenzene is critical for ensuring laboratory safety and
environmental protection. This guide provides a comprehensive, step-by-step procedure for
researchers, scientists, and drug development professionals to handle and dispose of this
chemical waste safely and in compliance with regulations.

Immediate Safety and Hazard Information

1,3-Di-tert-butylbenzene (CAS No. 1014-60-4) is a combustible liquid that requires careful
handling.[1][2] Vapors may be heavier than air and can form explosive mixtures with air upon
intense heating. It is crucial to avoid contact with strong oxidizing agents, heat, sparks, and
open flames.[1][2][3]

Table 1: Key Hazard Information for 1,3-Di-tert-butylbenzene
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Hazard Type Description Citations

Physical Hazards Combustible liquid. [1112114]

Vapors may form explosive

mixtures with air on intense

heating.
Keep away from heat, sparks,
[1][2]
open flames, and hot surfaces.
Avoid inhalation of vapor or
Health Hazards ] [5]
mist.
Avoid contact with skin and
[116]

eyes.

) Do not let the product enter
Environmental Hazards ) [5]61[7]
drains or sewer systems.

Prevent contamination of

[7]

water, foodstuffs, and soil.

Incompatibilities Strong oxidizing agents. [1][3]

Personal Protective Equipment (PPE)

When handling 1,3-Di-tert-butylbenzene waste, all personnel must use appropriate Personal
Protective Equipment (PPE) to minimize exposure risks.

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN
166 (EU) or NIOSH (US) standards.[7]

o Skin Protection: Wear impervious, flame-resistant clothing and protective gloves.[7]

» Respiratory Protection: If exposure limits are exceeded or in case of inadequate ventilation,
use a full-face respirator with appropriate cartridges or a self-contained breathing apparatus
(SCBA).[5][7]1[8]

Step-by-Step Disposal Protocol
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Adherence to a systematic disposal protocol is essential for safety and regulatory compliance.

Step 1: Waste Segregation and Collection

o Designate a Waste Area: Establish a specific, well-ventilated area for the collection of
hazardous waste, under the control of laboratory personnel.[9]

o Use Appropriate Containers: Collect 1,3-Di-tert-butylbenzene waste in original or
compatible, leak-proof, and clearly labeled containers.[9]

o Label Containers: Clearly label the waste container with "Hazardous Waste" and the
chemical name "1,3-Di-tert-butylbenzene".[9]

e Do Not Mix Wastes: Never mix 1,3-Di-tert-butylbenzene with other waste streams,
especially incompatible chemicals.[9]

Step 2: Handling Accidental Spills

» Remove Ignition Sources: Immediately eliminate all sources of ignition from the spill area.[1]

[51[6]
o Ensure Ventilation: Ventilate the area of the spill to disperse vapors.[8]

» Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[5][6][7] Cover
drains to prevent the material from entering waterways.

» Absorb the Material: Collect the spillage using a non-combustible, absorbent material such
as sand, earth, or vermiculite.[8]

o Collect for Disposal: Sweep or shovel the absorbed material into a suitable, sealed container
for disposal.[1]

Step 3: Approved Disposal Methods

Disposal of 1,3-Di-tert-butylbenzene must be conducted in accordance with all local, state,
and federal regulations.[8] Improper disposal is prohibited.
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e Licensed Hazardous Waste Contractor: The primary and recommended method is to arrange
for disposal through a licensed waste disposal company or your institution's Environmental
Health & Safety (EHS) department.[3][7][9]

o Controlled Incineration: This material may be burned in a chemical incinerator equipped with
an afterburner and scrubber.[3][7] This should only be performed by a licensed facility.

» Prohibited Actions:
o DO NOT pour down the drain or into any sewer system.[7]
o DO NOT dispose of in regular trash.[9]

o DO NOT allow it to contaminate soil or water.[7]

Step 4: Empty Container Disposal

Handle uncleaned containers as you would the product itself.

e Rinsing: Containers can be triple-rinsed with a suitable solvent. The rinsate should be
collected and disposed of as hazardous waste.[7]

o Recycling/Reconditioning: After proper rinsing, containers may be offered for recycling or
reconditioning.[7]

o Final Disposal: Alternatively, the packaging can be punctured to render it unusable and then
disposed of in a sanitary landfill, if permitted by local regulations.[7]

Disposal Decision Workflow

The following diagram outlines the logical steps for the proper disposal of 1,3-Di-tert-
butylbenzene.
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Preparation & Collection

Identify 1,3-Di-ten—butylbenz@
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Caption: Workflow for the safe disposal of 1,3-Di-tert-butylbenzene.
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Physicochemical Data for Safe Handling

Understanding the properties of 1,3-Di-tert-butylbenzene is essential for its safe handling and

disposal.

Table 2: Relevant Physicochemical Properties

Property Value Citation
CAS Number 1014-60-4
Molecular Formula CiaH22
Physical State Liquid [1]
Melting Point 10-11°C (50 - 52 °F) [5]
Boiling Point 106 - 107 °C (223 - 225 °F) at -

24 hPa
Flash Point 84 °C (183 °F) [4]
Density 0.859 g/cm3 at 25 °C (77 °F) [5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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